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Foreword

The morpholine scaffold is a cornerstone in medicinal chemistry, prized for its favorable
physicochemical properties, metabolic stability, and ability to improve the pharmacokinetic
profile of drug candidates. This guide provides a comprehensive technical overview of a
specific, yet increasingly relevant, derivative: 2-(4-Methylmorpholin-2-yl)ethanol. As a chiral
building block, this compound offers nuanced three-dimensional diversity crucial for modern
drug design. This document serves as a senior application scientist's perspective on its core
chemical properties, synthesis, and potential applications, aiming to equip researchers with the
foundational knowledge required for its effective utilization in the laboratory.

Section 1: Chemical Identity and Core Properties

2-(4-Methylmorpholin-2-yl)ethanol is a substituted morpholine derivative characterized by a
methyl group on the nitrogen atom and an ethanol substituent at the 2-position of the
morpholine ring. This substitution pattern introduces a chiral center at the C2 position, meaning
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the compound exists as a pair of enantiomers. Commercially, it is often supplied as a racemic
mixture.

Structural and Molecular Data

The fundamental identity of 2-(4-Methylmorpholin-2-yl)ethanol is established by the following
identifiers and properties. There is some discrepancy in the reported physical state of this
compound, with some suppliers listing it as a solid and others as a liquid, which may depend
on the purity and specific isomeric composition of the sample.

Property Value Source

CAS Number 959238-42-7

Molecular Formula C7H1sNO:2 [1]

Molecular Weight 145.20 g/mol [1]

Physical Form I-?ep?orted as both solid and o
liquid

LogP (calculated) -0.26 [1]
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Physicochemical Characteristics (Predicted and
Inferred)

Direct experimental data for many physicochemical properties of 2-(4-Methylmorpholin-2-
yl)ethanol are not readily available in the public domain. However, based on its structure and
the properties of analogous compounds like 2-(morpholin-4-yl)ethanol, we can infer the
following characteristics:

o Solubility: The presence of the hydroxyl group and the morpholine nitrogen suggests good
solubility in polar protic solvents like water and ethanol.
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» Boiling Point: Expected to be elevated due to the polar functional groups capable of
hydrogen bonding. For comparison, the related compound 2-(morpholin-4-yl)ethanol has a
boiling point of approximately 227 °C.[2]

o Reactivity: The primary alcohol offers a reactive site for various chemical transformations
such as oxidation, esterification, and etherification. The tertiary amine of the morpholine ring

can act as a base or a nucleophile.

Section 2: Synthesis and Chemical Reactivity
Conceptual Synthesis Pathway

While a specific, detailed experimental protocol for the synthesis of 2-(4-Methylmorpholin-2-
yl)ethanol is not widely published, a logical retrosynthetic analysis suggests its preparation
from readily available starting materials. A plausible synthetic route would involve the N-
methylation of a suitable 2-substituted morpholine precursor.

A general and robust method for the synthesis of substituted morpholines involves the
cyclization of 1,2-amino alcohols.[3] A conceptual workflow for the synthesis of 2-(4-
Methylmorpholin-2-yl)ethanol could proceed as follows:
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Conceptual Synthesis of 2-(4-Methylmorpholin-2-yl)ethanol
Starting Material:
2-Amino-1,4-butanediol

e.g., Formaldehyde,
Formic Acid (Eschweiler-Clarke)
or Dimethyl Carbonate

(Step 1: N—Methylation)

Intermediate:
2-(Methylamino)-1,4-butanediol

cid Catalyst,
Heat

Step 2: Intramolecular Cyclization
(Dehydration)

i

Final Product:
2-(4-Methylmorpholin-2-yl)ethanol

Click to download full resolution via product page
A conceptual workflow for the synthesis of 2-(4-Methylmorpholin-2-yl)ethanol.
Causality Behind Experimental Choices:

» N-Methylation Strategy: The Eschweiler-Clarke reaction is a classic and effective method for
the methylation of primary amines. Alternatively, using a "green" methylating agent like
dimethyl carbonate can reduce the formation of toxic byproducts.[4]

» Cyclization: The intramolecular cyclization of the resulting N-methylated amino diol to form
the morpholine ring is typically acid-catalyzed, promoting the dehydration of one of the
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hydroxyl groups and subsequent ring closure by the secondary amine.

Key Reactivity Profile

The chemical reactivity of 2-(4-Methylmorpholin-2-yl)ethanol is dictated by its primary alcohol
and tertiary amine functional groups.

» Reactions at the Hydroxyl Group:

o Oxidation: The primary alcohol can be oxidized to the corresponding aldehyde or
carboxylic acid using a variety of standard oxidizing agents.

o Esterification: Reaction with carboxylic acids or their derivatives (e.g., acyl chlorides,
anhydrides) will yield the corresponding esters.

o Etherification: The hydroxyl group can be converted to an ether through reactions such as
the Williamson ether synthesis.

e Reactions involving the Tertiary Amine:

o Basicity: The nitrogen atom possesses a lone pair of electrons, making the molecule
basic. It can be protonated by acids to form quaternary ammonium salts.

o Nucleophilicity: While sterically hindered, the nitrogen can still act as a nucleophile in
certain reactions.

Section 3: Spectroscopic Characterization
(Predicted)

Although experimental spectra for 2-(4-Methylmorpholin-2-yl)ethanol are not readily available
in public databases, a prediction of the key spectroscopic features can be made based on its
structure. This is invaluable for the identification and characterization of the compound in a
research setting.

Predicted *H NMR Spectrum

The proton NMR spectrum is expected to be complex due to the number of methylene groups
and the chiral center. Key expected signals include:
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A singlet corresponding to the N-methyl group (CHs-N).

A multiplet for the proton on the chiral carbon (C2-H).

Several overlapping multiplets for the protons of the morpholine ring and the ethanol side
chain.

A broad singlet for the hydroxyl proton (-OH), which is exchangeable with D20.

Predicted **C NMR Spectrum

The carbon NMR spectrum would provide further structural confirmation with distinct signals for
each of the seven carbon atoms:

A signal for the N-methyl carbon.

A signal for the chiral carbon (C2).

Signals for the other four carbons of the morpholine ring.

A signal for the methylene carbon of the ethanol side chain.

Predicted Infrared (IR) Spectrum

The IR spectrum would be characterized by absorptions corresponding to the key functional
groups:

A broad, strong absorption band in the region of 3200-3600 cm~1, characteristic of the O-H
stretching vibration of the alcohol, broadened by hydrogen bonding.[5][6]

o C-H stretching vibrations from the alkyl groups, typically appearing in the 2850-3000 cm~1
region.

e A C-O stretching vibration for the primary alcohol, expected around 1050 cm~1.

e C-N stretching vibrations from the tertiary amine, typically found in the 1000-1250 cm—1
region.
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Predicted Mass Spectrum

In a mass spectrum, the molecular ion peak [M]* would be expected at m/z = 145. Common
fragmentation patterns would likely involve the loss of the ethanol side chain or fragmentation
of the morpholine ring.

Section 4: Applications and Research Potential

While specific, documented applications for 2-(4-Methylmorpholin-2-yl)ethanol are sparse, its
structural motifs suggest significant potential in several areas of chemical and pharmaceutical
research.

As a Chiral Building Block in Drug Discovery

The presence of a chiral center and multiple points for chemical modification make this
compound an attractive scaffold for the synthesis of more complex molecules. The morpholine
ring is a known "privileged structure” in medicinal chemistry, and the introduction of a chiral
ethanol side chain provides a vector for exploring structure-activity relationships (SAR) in three
dimensions. Morpholine derivatives have been investigated for a wide range of biological
activities, including as inhibitors of various kinases and as agents targeting the central nervous
system.[7]

In Asymmetric Synthesis

Chiral amino alcohols are valuable ligands and auxiliaries in asymmetric catalysis. The
enantiomerically pure forms of 2-(4-Methylmorpholin-2-yl)ethanol could potentially be used to
induce stereoselectivity in a variety of chemical transformations.

As a Precursor for Novel Materials

The reactivity of the hydroxyl group allows for the incorporation of this molecule into polymeric
structures or as a component in the synthesis of functional materials, such as surfactants or
corrosion inhibitors, where the morpholine headgroup can impart specific properties.

Section 5: Safety and Handling

A specific Safety Data Sheet (SDS) for 2-(4-Methylmorpholin-2-yl)ethanol is not widely
available. However, based on the known hazards of similar morpholine derivatives, appropriate
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safety precautions should be taken.

o Eye Protection: Wear safety glasses or goggles. Based on related compounds, it may cause
serious eye irritation or damage.

« Skin Protection: Wear suitable protective gloves.

o Handling: Handle in a well-ventilated area or in a fume hood to avoid inhalation of any
vapors.

o Storage: Store in a tightly sealed container in a cool, dry place.

Conclusion

2-(4-Methylmorpholin-2-yl)ethanol represents a versatile and potentially valuable building
block for researchers in organic synthesis and drug discovery. Its combination of a privileged
morpholine scaffold, a chiral center, and a reactive hydroxyl group offers numerous
opportunities for the creation of novel and complex molecules. While publicly available
experimental data is currently limited, this guide provides a solid, technically grounded
framework for understanding its fundamental properties and for planning its use in a research
context. Further experimental characterization of this compound is warranted and will
undoubtedly expand its utility in the scientific community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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